Cas no 898753-62-3 (ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate)

• Product Name: ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate
• CAS No: 898753-62-3
• MF: C₁₄H₁₆F₂O₃
• MW: 270.271851539612
• MDL: MFCD01320313
• CID: 1946014
• PubChem ID: 24727424
• Update Time: 2025-10-30

ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(3,5-DIFLUOROPHENYL)-2,2-DIMETHYL-4-OXOBUTYRATE
• ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate
• LogP
• ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxobutanoate
• ETHYL4-(3,5-DIFLUOROPHENYL)-2,2-DIMETHYL-4-OXOBUTYRATE
• 898753-62-3
• DTXSID50645642
• AKOS016023170
• MFCD01320313

• MDL： MFCD01320313
• Inchi： 1S/C14H16F2O3/c1-4-19-13(18)14(2,3)8-12(17)9-5-10(15)7-11(16)6-9/h5-7H,4,8H2,1-3H3
• InChI Key： GBETYUOFHRBTHQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(CC(C(=O)OCC)(C)C)=O)F

Computed Properties

• Exact Mass: 270.10700
• Monoisotopic Mass: 270.10675069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 346.8°C at 760 mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.479
• PSA: 43.37000
• LogP: 3.12690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate

Ethyl 4-(3,5-Difluorophenyl)-2,2-Dimethyl-4-Oxo-Butanoate (CAS No. 898753-62-3): An Overview

Ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate (CAS No. 898753-62-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate is composed of an ethyl ester group, a 3,5-difluorophenyl ring, and a ketone moiety. These functional groups contribute to its distinct physical and chemical properties, making it an attractive candidate for various applications. The presence of the difluorophenyl ring imparts unique electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent research studies have highlighted the potential of ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to modulate specific enzymes involved in metabolic pathways. The results indicated that this compound exhibits potent inhibitory activity against a key enzyme associated with certain metabolic disorders. This finding suggests that ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate could be a promising lead compound for the treatment of metabolic diseases.

In addition to its potential therapeutic applications, ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate is also valued as a synthetic intermediate in the pharmaceutical industry. Its versatile structure allows it to serve as a building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the development of new anti-inflammatory drugs. The ability to introduce specific functional groups through selective chemical transformations makes ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate an indispensable tool in drug discovery and development.

The physical properties of ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate are well-characterized and contribute to its utility in various applications. It is typically obtained as a white crystalline solid with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties facilitate its handling and processing in both laboratory and industrial settings.

The synthesis of ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate can be achieved through several well-established methods. One common approach involves the reaction of ethyl acetoacetate with 3,5-difluorobenzaldehyde followed by an aldol condensation and subsequent oxidation steps. This synthetic route is known for its high yield and selectivity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In terms of safety and handling, ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for ethyl 4-(3,5-difluorophenyl)-2,2-dimethyl-4-oxo-butanoate are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Additionally, advancements in synthetic methodologies may further enhance its utility as a versatile intermediate in the pharmaceutical industry. As new insights emerge from ongoing studies, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.